Cas no 304475-39-6 (2-(E)-2-(4-methoxyphenyl)methylidenehydrazin-1-yl-4-(thiophen-2-yl)-1,3-thiazole)

• Product Name: 2-(E)-2-(4-methoxyphenyl)methylidenehydrazin-1-yl-4-(thiophen-2-yl)-1,3-thiazole
• CAS No: 304475-39-6
• MF: C₁₅H₁₃N₃OS₂
• MW: 315.41322016716
• CID: 6094050
• PubChem ID: 6900967
• Update Time: 2025-06-15

2-(E)-2-(4-methoxyphenyl)methylidenehydrazin-1-yl-4-(thiophen-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(E)-2-(4-methoxyphenyl)methylidenehydrazin-1-yl-4-(thiophen-2-yl)-1,3-thiazole
• (E)-2-(2-(4-methoxybenzylidene)hydrazinyl)-4-(thiophen-2-yl)thiazole
• Benzaldehyde, 4-methoxy-, 2-[4-(2-thienyl)-2-thiazolyl]hydrazone
• 2-[(E)-2-[(4-METHOXYPHENYL)METHYLIDENE]HYDRAZIN-1-YL]-4-(THIOPHEN-2-YL)-1,3-THIAZOLE
• N-[(E)-(4-methoxyphenyl)methylideneamino]-4-thiophen-2-yl-1,3-thiazol-2-amine
• F0777-1050
• 4-METHOXYBENZALDEHYDE (4-(2-THIENYL)-1,3-THIAZOL-2-YL)HYDRAZONE
• 2-[(2E)-2-[(4-METHOXYPHENYL)METHYLIDENE]HYDRAZIN-1-YL]-4-(THIOPHEN-2-YL)-1,3-THIAZOLE
• 304475-39-6
• AKOS001012704
• 2-(2-(4-Methoxybenzylidene)hydrazineyl)-4-(thiophen-2-yl)thiazole
• Z48849299

• Inchi： 1S/C15H13N3OS2/c1-19-12-6-4-11(5-7-12)9-16-18-15-17-13(10-21-15)14-3-2-8-20-14/h2-10H,1H3,(H,17,18)
• InChI Key： KQLSUDYVBXAXFZ-UHFFFAOYSA-N
• SMILES： C(=NNC1=NC(C2SC=CC=2)=CS1)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 315.05000439g/mol
• Monoisotopic Mass: 315.05000439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 494.7±55.0 °C(Predicted)
• pka: 13.11±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(E)-2-(4-methoxyphenyl)methylidenehydrazin-1-yl-4-(thiophen-2-yl)-1,3-thiazole

Comprehensive Overview of 2-(E)-2-(4-methoxyphenyl)methylidenehydrazin-1-yl-4-(thiophen-2-yl)-1,3-thiazole (CAS No. 304475-39-6)

The compound 2-(E)-2-(4-methoxyphenyl)methylidenehydrazin-1-yl-4-(thiophen-2-yl)-1,3-thiazole (CAS No. 304475-39-6) is a structurally unique heterocyclic molecule that has garnered significant interest in pharmaceutical and materials science research. Its molecular architecture combines a thiazole core with thiophene and hydrazine moieties, making it a versatile candidate for applications ranging from drug discovery to organic electronics. Researchers are particularly intrigued by its potential as a bioactive scaffold, given its resemblance to known pharmacophores in antimicrobial and anticancer agents.

In recent years, the demand for novel heterocyclic compounds like 304475-39-6 has surged, driven by the need for innovative therapeutics and functional materials. The compound's E-configuration and methoxyphenyl group contribute to its stability and electronic properties, which are critical for structure-activity relationship (SAR) studies. A growing body of literature explores its synthesis via condensation reactions, with optimization focusing on yield and purity—topics frequently searched in academic and industrial databases.

From a drug development perspective, 2-(E)-2-(4-methoxyphenyl)methylidenehydrazin-1-yl-4-(thiophen-2-yl)-1,3-thiazole exhibits promising interactions with biological targets. Computational studies suggest its affinity for enzyme inhibition, particularly in pathways relevant to inflammation and oxidative stress. These findings align with trending searches on "thiazole derivatives in medicine" and "small molecule therapeutics," reflecting broader interest in targeted therapies. Additionally, its photophysical properties make it a candidate for OLEDs and sensors, areas where users often query "organic semiconductors with thiophene."

The compound's nomenclature itself—highlighting methylidenehydrazine and thiophen-2-yl—serves as a gateway for researchers exploring structure-property relationships. Analytical techniques such as NMR, HPLC, and X-ray crystallography are commonly employed to characterize its purity and conformation, addressing frequent user questions like "how to validate thiazole derivatives." Furthermore, its solubility in polar aprotic solvents (e.g., DMSO) facilitates formulation studies, a hot topic in preclinical research forums.

Environmental and green chemistry considerations also play a role in discussions about 304475-39-6. Recent publications emphasize solvent-free synthesis or catalytic methods to reduce waste, resonating with searches on "sustainable heterocycle synthesis." As regulatory agencies prioritize eco-friendly processes, this compound's adaptability to microwave-assisted reactions or biocatalysis could position it as a model for future innovations.

In summary, 2-(E)-2-(4-methoxyphenyl)methylidenehydrazin-1-yl-4-(thiophen-2-yl)-1,3-thiazole represents a multifaceted compound with applications spanning medicinal chemistry, materials science, and catalysis. Its CAS No. 304475-39-6 serves as a pivotal identifier for researchers navigating chemical databases, while its structural features continue to inspire interdisciplinary studies. By addressing both academic queries and industrial needs, this molecule exemplifies the convergence of scientific curiosity and practical innovation.